4-Chloro-3-propylphenol
Description
4-Chloro-3-propylphenol is a chemical compound with the molecular formula C9H11ClO . It is used in various applications, including as a building block in chemical synthesis .
Molecular Structure Analysis
The molecular structure of 4-Chloro-3-propylphenol consists of nine carbon atoms, eleven hydrogen atoms, one chlorine atom, and one oxygen atom . The average mass is 170.636 Da and the monoisotopic mass is 170.049850 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Chloro-3-propylphenol include a density of 1.1±0.1 g/cm3, boiling point of 290.4±15.0 °C at 760 mmHg, vapour pressure of 0.0±0.6 mmHg at 25°C, and flash point of 129.4±20.4 °C . It also has a molar refractivity of 47.2±0.3 cm3, and a polar surface area of 20 Å2 .Scientific Research Applications
Cancer Therapy
4-Chloro-3-propylphenol: is a type of polyphenol, which has shown potential in cancer therapy. Polyphenols can play a crucial role as anticancer medicines, either alone or in combination with other drugs. They are involved in different stages of cancer: initiation, promotion, growth, or progression . Their excellent antioxidant properties contribute to building more efficient anticancer therapies with fewer side effects.
Antioxidant Applications
Due to their high bioactivity, polyphenols like 4-Chloro-3-propylphenol have significant antioxidative properties. They can reduce the impacts of oxidation on the human body, prevent organ and cell structure deterioration, and protect functional integrity . This makes them valuable in treatments aimed at inhibiting oxidative stress.
Cardiovascular Health
Flavonoids, a main active phenolic compound in several medicinal plants, have a considerable effect on improving cardiovascular functions4-Chloro-3-propylphenol , as a polyphenolic compound, may contribute to the prevention and treatment of hypertension, thereby supporting cardiovascular health .
Antimicrobial and Antiviral Activity
Polyphenols have been recognized for their antimicrobial and antiviral activities4-Chloro-3-propylphenol could be part of formulations aimed at inhibiting microbial growth or combating viral infections, including alternative therapies for treating patients with viruses like SARS-CoV-2 .
Food Industry Applications
In the food industry, polyphenols such as 4-Chloro-3-propylphenol can be used as bio-preservative substances for foods and beverages. Their ability to inhibit oxidative stress through various mechanisms helps in preserving the quality and safety of food products .
Immunomodulatory Properties
Polyphenols possess immunomodulatory properties, which means they can modulate the immune system’s response4-Chloro-3-propylphenol could be used to enhance the body’s defense mechanisms against various diseases .
Environmental Protection
Polyphenols, including 4-Chloro-3-propylphenol, can also play a role in environmental protection. Their antioxidative properties may be utilized in processes aimed at reducing pollution and protecting ecosystems from oxidative stress-related damage.
Each of these applications demonstrates the versatility and potential of 4-Chloro-3-propylphenol in scientific research and practical applications. The compound’s properties make it a valuable candidate for further study and development in various fields of health and industry. The references provided offer a deeper insight into the current research and future directions for the applications of this compound .
properties
IUPAC Name |
4-chloro-3-propylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClO/c1-2-3-7-6-8(11)4-5-9(7)10/h4-6,11H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PANDSHVJMGCDGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C=CC(=C1)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-propylphenol | |
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